6-Iodo-pyridine-2-carboxylic acid methyl ester

• IUPAC Name: methyl 6-iodopyridine-2-carboxylate
• InChI: InChI=1S/C7H6INO2/c1-11-7(10)5-3-2-4-6(8)9-5/h2-4H,1H3
• InChI Key: GUTYNFXCTKHUAX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC(=CC=C1)I
• Molecular Formula: C7H6INO2
• DSSTOX Substance ID: DTXSID30622638
• Molecular Weight: 263.03 g/mol
• CAS RN: 849830-15-5

Description

6-Iodo-pyridine-2-carboxylic acid methyl ester (IPCAME) is a synthetic compound that has been used in various scientific research applications. It is a highly versatile compound with a wide range of uses, from medicinal chemistry to biochemistry. IPCAME has been used to study a variety of biochemical and physiological effects, as well as its mechanism of action. In addition, it has been used to develop various laboratory experiments and has been found to have a number of advantages and limitations.

Scientific Research Applications

Synthesis and Characterization

• Spectroscopic Analysis : The monoamide compounds derived from 6-Iodo-pyridine-2-carboxylic acid methyl ester were characterized using spectroscopic techniques like Fourier Transform Infrared (FTIR), Nuclear Magnetic Resonance (NMR), Ultraviolet-Visible (UV-Vis), and elemental analysis. This analysis is crucial for understanding the structural and chemical properties of these compounds (Kadir et al., 2019).

• Crystal Structure and Computational Study : Another study focused on the crystal structure and computational analysis of pyrazole derivatives, including those related to this compound. Such studies are important for the development of new compounds with potential applications (Shen et al., 2012).

Chemical Reactions and Applications

• Synthesis of Schiff Bases : Schiff bases derived from pyridine-bridged carboxamides, including derivatives of this compound, have been prepared and shown to exhibit significant antimicrobial activity. This highlights their potential in pharmaceutical applications (Al-Omar & Amr, 2010).

• Condensation Reactions : The compound has been used in condensation reactions for synthesizing various carboxylic esters, demonstrating its versatility in organic synthesis (Shiina et al., 2002; Shiina et al., 2004).

Ligand Formation and Metal Complexes

• Ligand for Metal Complexes : Studies have shown that compounds related to this compound can act as ligands in forming metal complexes, which could have applications in catalysis or material science (Napitupulu et al., 2006).

• Supramolecular Metallogel Formation : There is research indicating the formation of luminescent metallogels using ligands derived from similar compounds, demonstrating potential applications in materials science (McCarney et al., 2015).